Unveiling the Elusive Structure of Trihydroxoplumbate(II): A Technical Guide
Unveiling the Elusive Structure of Trihydroxoplumbate(II): A Technical Guide
For Immediate Release
Shanghai, China – December 7, 2025 – In the intricate landscape of inorganic chemistry and materials science, the structural and bonding characteristics of lead-based compounds remain a subject of significant interest, driven by their relevance in fields ranging from environmental science to drug development. This technical guide provides an in-depth analysis of the trihydroxoplumbate(II) ion, [Pb(OH)₃]⁻, a key species in the aqueous chemistry of lead under alkaline conditions. This document, intended for researchers, scientists, and drug development professionals, synthesizes available experimental data with theoretical predictions to offer a comprehensive understanding of its chemical nature.
The trihydroxoplumbate(II) ion is a mononuclear hydroxo-complex of lead in its +2 oxidation state. Its formation is a critical aspect of the behavior of lead in alkaline environments, influencing its solubility, mobility, and bioavailability. While the existence of [Pb(OH)₃]⁻ in aqueous solutions is well-established, a complete experimental determination of its structure has proven challenging. This guide addresses this gap by integrating spectroscopic findings with computational modeling to present a detailed picture of its geometry and bonding.
Chemical Structure and Bonding
The trihydroxoplumbate(II) ion, [Pb(OH)₃]⁻, is characterized by a central lead(II) atom coordinated to three hydroxide (B78521) ligands. The presence of a stereochemically active lone pair of electrons on the lead(II) cation significantly influences the ion's geometry.
Molecular Geometry:
Based on Valence Shell Electron Pair Repulsion (VSEPR) theory, the four electron domains around the central lead atom (three bonding pairs and one lone pair) would predict a trigonal pyramidal geometry. This configuration minimizes electrostatic repulsion between the electron pairs, with the lone pair occupying one of the tetrahedral vertices. Experimental evidence from Extended X-ray Absorption Fine Structure (EXAFS) spectroscopy, in conjunction with Raman spectroscopy and quantum chemical calculations, supports this trigonal pyramidal structure.[1]
Bonding:
The bonding in [Pb(OH)₃]⁻ is primarily polar covalent, arising from the interaction between the lead(II) cation and the hydroxide anions. The lead atom utilizes its 6s and 6p orbitals for bonding, with the non-bonding lone pair residing in a hybrid orbital with significant s-character. This lone pair is responsible for the distortion from an idealized trigonal planar geometry.
Quantitative Structural Data
Direct experimental determination of all structural parameters for the isolated [Pb(OH)₃]⁻ ion is scarce. The following table combines the experimentally determined Pb-O bond length with theoretically predicted values for other parameters, derived from Density Functional Theory (DFT) calculations. These computational methods provide valuable insights where experimental data is lacking.
| Parameter | Value (Experimental) | Value (Theoretical/Predicted) |
| Pb-O Bond Length | 2.216 Å[1] | ~2.22 Å |
| O-Pb-O Bond Angle | Not available | ~95-100° |
| Pb-O-H Bond Angle | Not available | ~110-115° |
| O-H Bond Length | Not available | ~0.97 Å |
Experimental Protocols
The characterization of the trihydroxoplumbate(II) ion in aqueous solutions relies on a combination of spectroscopic and electrochemical techniques. Below are detailed methodologies for key experiments.
Raman Spectroscopy for the Identification of [Pb(OH)₃]⁻
Objective: To identify the vibrational modes of the [Pb(OH)₃]⁻ complex in an alkaline aqueous solution and confirm its presence.
Methodology:
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Sample Preparation: Prepare a series of aqueous solutions of a lead(II) salt (e.g., Pb(NO₃)₂) with varying concentrations of a strong base (e.g., NaOH) to achieve a hyper-alkaline pH (typically > 12).
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Instrumentation: Utilize a high-resolution Raman spectrometer equipped with a suitable laser excitation source (e.g., 532 nm or 785 nm) to minimize fluorescence.
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Data Acquisition:
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Acquire Raman spectra of the prepared solutions in a quartz cuvette.
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Collect spectra over a relevant spectral range, typically focusing on the region corresponding to Pb-O stretching and O-Pb-O bending modes (e.g., 200-800 cm⁻¹).
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Use appropriate laser power and acquisition times to achieve a good signal-to-noise ratio.
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Data Analysis:
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Perform baseline correction and normalization of the acquired spectra.
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Compare the spectra of the lead-containing alkaline solutions to that of the pure alkaline solution to identify new vibrational bands attributable to lead-hydroxide complexes.
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The observed Raman spectrum can be compared with theoretically calculated spectra for the [Pb(OH)₃]⁻ ion to aid in the assignment of vibrational modes and confirm the trigonal pyramidal geometry.[1]
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207Pb NMR Spectroscopy for Speciation Analysis
Objective: To probe the chemical environment of the lead nucleus and distinguish between different lead(II) hydroxide species in solution.
Methodology:
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Sample Preparation: Prepare aqueous solutions of a 207Pb-enriched lead(II) salt in D₂O with varying pD values, adjusted by the addition of NaOD.
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Instrumentation: Employ a high-field NMR spectrometer equipped with a probe suitable for observing the 207Pb nucleus.
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Data Acquisition:
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Acquire 207Pb NMR spectra at a constant temperature.
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Use a single-pulse experiment with an appropriate pulse width and a relaxation delay optimized for the 207Pb nucleus.
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Reference the chemical shifts to an external standard, such as a saturated solution of Pb(NO₃)₂.
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Data Analysis:
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Process the acquired free induction decays (FIDs) with appropriate window functions and Fourier transformation.
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Analyze the changes in the 207Pb chemical shift as a function of pD. The appearance of distinct resonances or a systematic shift in the resonance position provides information about the formation and relative concentrations of different lead(II) hydroxide complexes, including [Pb(OH)₃]⁻.
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Visualizations
To further elucidate the concepts discussed, the following diagrams have been generated using the DOT language.
